Cas no 953183-97-6 (2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide)

• Product Name: 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide
• CAS No: 953183-97-6
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 5833074
• PubChem ID: 16879591
• Update Time: 2025-09-19

2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetyl]amino]benzamide
• VU0627705-1
• 2-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide
• 953183-97-6
• F5001-1363
• AKOS024487293
• 2-(2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamido)benzamide
• 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide

• Inchi： 1S/C16H13N3O3S/c17-16(21)11-4-1-2-5-12(11)18-15(20)9-10-8-13(22-19-10)14-6-3-7-23-14/h1-8H,9H2,(H2,17,21)(H,18,20)
• InChI Key： BCLNMUAMSFWNTJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(CC1C=C(C2SC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 327.06776246g/mol
• Monoisotopic Mass: 327.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Additional information on 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide

Professional Introduction to Compound with CAS No. 953183-97-6 and Product Name: 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide

The compound identified by the CAS number 953183-97-6 and the product name 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a thiophene ring and an oxazole ring, contributes to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiophen-2-yl moiety, a key structural component of this compound, is known for its role in enhancing binding affinity and selectivity in drug-target interactions. Similarly, the 1,2-oxazol ring is recognized for its ability to modulate enzyme activity and cellular signaling pathways. The combination of these structural features makes 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide a promising candidate for further investigation.

In the context of modern drug discovery, the benzamide moiety is particularly noteworthy. Benzamides are widely recognized for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of an acetamido group into the benzamide structure further enhances its potential as a pharmacophore. This modification is believed to improve solubility and metabolic stability, which are critical factors in drug development.

Current studies have demonstrated that derivatives of benzamide with heterocyclic substituents exhibit significant biological activity. For instance, compounds containing oxazole and thiophene rings have shown promise in inhibiting key enzymes involved in cancer progression. The specific arrangement of these functional groups in 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-{2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamido}benzamide with biological targets. These studies provide insights into the compound's binding affinity, mode of action, and potential side effects. By leveraging computational tools like molecular dynamics simulations and docking algorithms, researchers can optimize the structure for improved pharmacological properties.

The pharmacological profile of this compound is under active investigation in several research laboratories. Preliminary studies suggest that it exhibits inhibitory activity against various enzymes and receptors relevant to human health conditions such as cancer and inflammation. The dual functionality provided by the oxazole-thiophene-benzamide scaffold allows for multiple points of interaction with biological systems, which is a desirable characteristic for developing broad-spectrum therapeutics.

In conclusion, 953183-97-6 and 2-{2-5-(thiophen-2-yli)-1,2-oxtazol-[3]-yloxy-benz-amide represent a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. The combination of heterocyclic rings with functional groups like benzamide offers a rich chemical space for drug discovery. As research progresses, this compound holds promise for contributing to the development of next-generation pharmaceuticals that address unmet medical needs.